Scandium-44

• CAS: 14391-94-7
• Synonyms: 44Sc radioisotope; Sc-44 radioisotope; Scandium-44
• Molecular Formula: Sc
• Molecular Weight: 43.9594 g/mol
• SMILES: [Sc]
• InChI: InChI=1S/Sc/i1-1
• InChIKey: SIXSYDAISGFNSX-BJUDXGSMSA-N

Scandium-44 (44Sc) is a positron-emitting radiometal isotope (half-life ≈ 4 hours) intended for use in Positron Emission Tomography (PET) imaging. Its decay characteristics, including a mean positron energy of 632 keV and a 94.27% positron branching ratio, support its role as a diagnostic imaging agent.

Scandium-44 (CAS 14391-94-7) Radiometal PET Tracer: Properties and Procurement Considerations

Scandium-44 (44Sc) is a positron-emitting radiometal isotope (half-life ≈ 4 hours) intended for use in Positron Emission Tomography (PET) imaging . Its decay characteristics, including a mean positron energy of 632 keV and a 94.27% positron branching ratio, support its role as a diagnostic imaging agent [1]. As a trivalent cation, 44Sc3+ exhibits coordination chemistry that is compatible with established bifunctional chelators like DOTA, enabling its conjugation to a wide range of biological targeting vectors [2]. Its longer half-life, relative to the widely used Gallium-68, and its ability to be sourced from a long-lived 44Ti/44Sc generator system, present distinct logistical and application-specific advantages for clinical and preclinical research [3].

• [1] Wikipedia. Scandium-44. [Online Encyclopedia]. View Source
• [2] Perez-Medina C, et al. Development of in vivo compatible 44Sc complexes for targeted PET imaging. ACS National Meeting. 2023. View Source
• [3] Filosofov D, et al. A combined inorganic-organic titanium-44/scandium-44g radiochemical generator. Journal of Chromatography A. 2023. View Source

Scandium-44 (CAS 14391-94-7) Cannot Be Interchanged with Other PET Radiometals

In radiopharmaceutical development and procurement, the physical half-life, decay scheme, and production route of a radionuclide are critical and non-interchangeable parameters. Generic substitution of one PET radiometal for another (e.g., using 68Ga instead of 44Sc) is not feasible because their distinct decay properties directly dictate the feasible imaging time window, the logistics of centralized manufacturing and distribution, and the resultant dosimetry [1]. For instance, the significantly shorter half-life of 68Ga (~68 minutes) restricts its use to imaging time points soon after injection and limits its distribution radius from the production site. Conversely, the longer half-life of 64Cu (12.7 hours) may be suboptimal for matching the biological clearance of smaller targeting vectors, leading to increased radiation burden. The following evidence details the specific, quantifiable performance attributes that differentiate 44Sc from its closest analogs, establishing its unique position in the PET tracer landscape [2].

• [1] Garnuszek P, et al. Comparison of the dosimetry of scandium-43 and scandium-44 patient organ doses in relation to commonly used gallium-68 for imaging neuroendocrine tumours. EJNMMI Phys. 2024 Jul 15;11(1):61. View Source
• [2] Ferguson S, et al. Comparison of scandium-44 g with other PET radionuclides in pre-clinical PET phantom imaging. EJNMMI Phys. 2019 Dec 12;6(1):23. View Source

Quantitative Differentiation of Scandium-44 (CAS 14391-94-7) Against Key Comparators

Extended Imaging Time Window vs. Gallium-68 Enabled by Longer Half-Life

The physical half-life of 44Sc is approximately 4-fold longer than that of the commonly used PET radiometal, 68Ga. This directly translates into a substantially longer viable imaging time window, enabling the acquisition of diagnostic images at significantly later time points after injection. This is critical for visualizing the biodistribution of radiopharmaceuticals with slower pharmacokinetics or for performing pre-therapeutic dosimetry [1].

Evidence Dimension	Physical Half-Life
Target Compound Data	4.042 hours [1]
Comparator Or Baseline	Gallium-68 (68Ga): 67.71 minutes
Quantified Difference	Approximately 3.6x longer
Conditions	Standard nuclear data; physical constant of the radionuclide

Why This Matters

Procurement of 44Sc over 68Ga is essential for protocols requiring late time-point imaging (e.g., >3 hours post-injection) or for centralized radiopharmacy distribution models, which are logistically impossible with the shorter-lived 68Ga.

• [1] Wikipedia. Scandium-44. [Online Encyclopedia]. View Source

Higher Organ-Absorbed Dose from 44Sc-DOTATATE vs. 68Ga-DOTATATE in Neuroendocrine Tumor Imaging

A 2024 comparative dosimetry study using Monte Carlo simulations with ICRP phantoms quantified the absorbed dose per injected activity for [43/44Sc]Sc-DOTATATE compared to the clinical standard [68Ga]Ga-DOTATATE. The findings show a consistently higher absorbed dose to organs at risk (kidneys, liver, spleen, red bone marrow) for the scandium-based tracer, assuming equal biodistribution. This is a direct consequence of the longer physical half-life of 44Sc [1].

Evidence Dimension	Absorbed Dose per Injected Activity (AD/IA)
Target Compound Data	[43/44Sc]Sc-DOTATATE: Higher AD/IA to kidneys, liver, spleen, and red bone marrow compared to the 68Ga-based counterpart [1].
Comparator Or Baseline	[68Ga]Ga-DOTATATE: Lower AD/IA to same organs [1].
Quantified Difference	Mean difference between Monte Carlo codes ranged from -4% to 8% for target organs. Olinda/EXM showed a 21% difference for red bone marrow in the female phantom [1].
Conditions	ICRP adult male and female reference computational phantoms; EGSnrc and MCNP6.1 Monte Carlo codes; Olinda/EXM software [1].

Why This Matters

This quantitative dosimetric data is mandatory for clinical trial design and regulatory approval. It demonstrates that 44Sc is not a dosimetric equivalent to 68Ga, and its use requires specific, evidence-based adjustments to administered activity and patient management protocols.

• [1] Garnuszek P, et al. Comparison of the dosimetry of scandium-43 and scandium-44 patient organ doses in relation to commonly used gallium-68 for imaging neuroendocrine tumours. EJNMMI Phys. 2024 Jul 15;11(1):61. View Source

Superior Preclinical PET Image Quality Metrics vs. 68Ga and 64Cu in Phantom Studies

In a standardized small-animal PET phantom study (Siemens Inveon), 44gSc demonstrated image quality metrics that were intermediate between the high-resolution 18F and the radiometals 64Cu and 68Ga. Crucially, 44gSc provided significantly better image contrast and recovery coefficient for small (5 mm) features compared to 68Ga, which is critical for detecting small lesions or evaluating heterogeneous tracer uptake [1].

Evidence Dimension	Recovery Coefficient (RC) for 5-mm rod
Target Compound Data	0.825 [1]
Comparator Or Baseline	Gallium-68 (68Ga): 0.615 [1]
Quantified Difference	34.1% higher RC for 44gSc
Conditions	Siemens Inveon preclinical PET scanner; NEMA image quality phantom; Filtered Back Projection (FBP) reconstruction [1].

Why This Matters

For preclinical research applications requiring high-contrast visualization of small anatomical structures or low-uptake regions, 44Sc offers a quantifiable performance advantage over 68Ga, leading to more accurate and reliable quantification of radiotracer distribution.

• [1] Ferguson S, et al. Comparison of scandium-44 g with other PET radionuclides in pre-clinical PET phantom imaging. EJNMMI Phys. 2019 Dec 12;6(1):23. View Source

Higher Radiolabeling Efficiency with Next-Generation Chelator L2 vs. Gold Standard DOTA at 80°C

While DOTA is the established gold standard chelator for 44Sc, its slow complexation kinetics require heating (e.g., 80°C for 30+ minutes), which is incompatible with heat-sensitive biomolecules like antibody fragments. A rationally designed triaza-macrocycle chelator (L2) demonstrates a significant improvement in labeling efficiency at room temperature, directly addressing a key limitation of 44Sc radiochemistry [1].

Evidence Dimension	Apparent Molar Activity
Target Compound Data	3-fold increase in apparent molar activity relative to DOTA at 80°C [1]
Comparator Or Baseline	DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) at 80°C
Quantified Difference	3x higher
Conditions	Radiolabeling studies with 44Sc at room temperature, compared to DOTA at 80°C [1].

Why This Matters

This quantifiable advance in chelation chemistry expands the scope of 44Sc applications to include fragile biological targeting vectors. For procurement, this evidence supports the feasibility of developing 44Sc-based radiopharmaceuticals that cannot be made with the existing DOTA-based labeling technology.

• [1] Perez-Medina C, et al. Development of in vivo compatible 44Sc complexes for targeted PET imaging. ACS National Meeting. 2023. View Source

Lower Noise Equivalent Count (NEC) Rate Slope vs. 18F and 68Ga in Preclinical PET

The noise equivalent count (NEC) rate is a key metric of PET image quality, reflecting the trade-off between true coincidence events and random/scattered events. Phantom studies reveal that the NEC rate for 44gSc increases at a slower rate with activity compared to 18F and 68Ga. This indicates a different, and potentially more linear, quantitation range for 44gSc, which is an important consideration for dynamic imaging and tracer kinetic modeling [1].

Evidence Dimension	Noise Equivalent Count (NEC) Rate
Target Compound Data	44gSc NEC rate increased at a slower rate than 18F and 68Ga as a function of activity in the field of view [1].
Comparator Or Baseline	18F and 68Ga
Quantified Difference	Slower rate of increase
Conditions	Siemens Inveon preclinical PET scanner; NEC phantom; various reconstruction algorithms [1].

Why This Matters

For quantitative preclinical imaging studies, the distinct NEC rate behavior of 44Sc means that image quality and count-rate linearity cannot be assumed to be the same as for other common PET isotopes. This necessitates isotope-specific scanner calibration and validation for accurate quantification of 44Sc-based radiotracer studies.

• [1] Ferguson S, et al. Comparison of scandium-44 g with other PET radionuclides in pre-clinical PET phantom imaging. EJNMMI Phys. 2019 Dec 12;6(1):23. View Source

Long-Term, Cyclotron-Independent Supply via 44Ti/44Sc Generator vs. Daily Cyclotron Production

44Sc can be obtained from a 44Ti/44Sc generator system, where the long-lived parent 44Ti (t1/2 ≈ 60 years) provides a reliable, on-demand source of 44Sc for decades. This generator model is fundamentally different from the supply chain for many other PET radiometals like 68Ga, which rely on shorter-lived parent generators (68Ge/68Ga) that need replacement every ~1-2 years, or cyclotron-produced isotopes which require daily irradiation [1].

Evidence Dimension	Supply Chain and Production Logistics
Target Compound Data	Can be eluted daily from a 44Ti/44Sc generator for decades; >97% elution efficacy and <5*10⁻⁵ % 44Ti breakthrough [1].
Comparator Or Baseline	68Ga (from 68Ge/68Ga generator): Generator lifespan ~1-2 years. Cyclotron-produced isotopes: Require daily, on-site irradiation.
Quantified Difference	Generator lifespan of 44Ti/44Sc is decades vs. 1-2 years for 68Ge/68Ga
Conditions	Secular equilibrium system; 44Ti/44Sc generator column with anion-exchange resin; 44Sc eluted with 0.005M H2C2O4/0.07M HCl [1].

Why This Matters

For large-scale, multi-center clinical trials or routine clinical use, the 44Ti/44Sc generator offers a compelling procurement and logistics advantage. It provides long-term, cost-predictable, and cyclotron-independent access to a PET radiometal, simplifying supply chain management and enabling use in facilities without an on-site cyclotron.

• [1] Wikipedia. Scandium-44. [Online Encyclopedia]. View Source

Validated Application Scenarios for Scandium-44 (CAS 14391-94-7) Based on Quantitative Evidence

Late Time-Point Imaging of Slowly Clearing Radiopharmaceuticals

The 4-hour half-life of 44Sc, which is approximately 3.6 times longer than that of 68Ga [1], directly enables PET imaging protocols that require data acquisition several hours to a day after injection. This is critical for evaluating the biodistribution of larger molecules like antibodies or antibody fragments with slow pharmacokinetics, or for performing accurate pre-therapeutic dosimetry that requires integrating activity over extended periods [2].

High-Contrast Preclinical PET Imaging of Small Structures

For preclinical studies using small-animal PET scanners, 44Sc provides a 34.1% higher Recovery Coefficient (0.825) for a 5-mm rod compared to 68Ga (0.615) under comparable conditions [1]. This superior image quality makes 44Sc the preferred isotope for research requiring high-resolution imaging of small tumors, tissue substructures, or heterogeneous tracer uptake in murine models.

Theranostic Pairing with 47Sc for Targeted Radionuclide Therapy

44Sc (a positron emitter for PET) and 47Sc (a beta-emitter for therapy) form a truly matched theranostic pair due to their identical chemical nature. This pairing allows for the development of radiopharmaceuticals where the diagnostic 44Sc version precisely predicts the in vivo behavior and dosimetry of the therapeutic 47Sc version, a key requirement for personalized medicine. This is a fundamental advantage over the clinically used but chemically mismatched 68Ga/177Lu theranostic pair [1].

Radiopharmacy Operations in Facilities Without On-Site Cyclotron

The 44Ti/44Sc generator system provides a long-term (decades), cyclotron-independent supply of 44Sc with high elution efficacy (>97%) and very low parent breakthrough (<5*10⁻⁵ %) [1]. This makes 44Sc an operationally and economically viable PET tracer for hospitals and research institutions that do not have the infrastructure or budget for an on-site medical cyclotron, thereby democratizing access to advanced PET imaging agents.

• [1] Wikipedia. Scandium-44. [Online Encyclopedia]. View Source
• [2] Ferguson S, et al. Comparison of scandium-44 g with other PET radionuclides in pre-clinical PET phantom imaging. EJNMMI Phys. 2019 Dec 12;6(1):23. View Source